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Compound of Interest

Compound Name: Tris(2-hydroxyethyl) isocyanurate

Cat. No.: B1346986

Solubility Profile of Tris(2-hydroxyethyl)
iIsocyanurate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Tris(2-
hydroxyethyl) isocyanurate (THEIC), a versatile compound utilized in various industrial
applications, including the production of heat-resistant wire enamels, polyurethanes, and as an
intermediate for dyes and pharmaceuticals.[1] Understanding its solubility in aqueous and
organic solvents is critical for its application in synthesis, formulation, and material science.

Quantitative Solubility Data

The solubility of Tris(2-hydroxyethyl) isocyanurate has been reported in several sources,
with some variation in the quantitative data for aqueous solutions. The following table
summarizes the available quantitative solubility data.
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Solvent Temperature Solubility

Water 20 °C 572 g/L[2][3]
Water 25 °C 1,190 g/L[4]
Water 20 °C (68 °F) =100 g/L[5]
Water Not Specified 1,150 g/L[3]

Note: Discrepancies in reported aqueous solubility values may arise from differences in
experimental methodologies, purity of the compound, and equilibrium time.

Qualitative Solubility in Organic Solvents

Qualitative assessments of THEIC's solubility in various organic solvents have been
documented, providing a general understanding of its behavior in non-aqueous media.

e Soluble in:

o Hot lower alcohols[6]

o Tetrahydrofuran (THF)[6]

o General organic solvents (unspecified)[7]
 Slightly soluble in:

o Acetone[4][5]

o Alcohol[4][5]
« Insoluble in:

o Other common organic solvents[6]

o Chloroform[4]

o Benzene[4]
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o Non-polar solvents in general[8]

The hydrophilic nature of THEIC, owing to its three hydroxyl groups, explains its high solubility
in polar solvents like water and its limited solubility in non-polar organic solvents.[8]

Experimental Protocols for Solubility Determination

While specific experimental protocols for determining the solubility of Tris(2-hydroxyethyl)
isocyanurate were not detailed in the reviewed literature, a general methodology based on
standard practices for solubility assessment can be outlined. The isothermal shake-flask
method is a common and reliable technique.

Isothermal Shake-Flask Method for Solubility
Determination

This protocol describes a general procedure for determining the equilibrium solubility of a
compound in a specific solvent at a controlled temperature.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.solubilityofthings.com/135-tris2-hydroxyethyl-135-triazinane-246-trione
https://www.solubilityofthings.com/135-tris2-hydroxyethyl-135-triazinane-246-trione
https://www.benchchem.com/product/b1346986?utm_src=pdf-body
https://www.benchchem.com/product/b1346986?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Ve

Preparation

Weigh excess amount of

( Tris(2-hydroxyethyl) isocyanurate

(S

Y

Add to a known volume
of the selected solvent

)

~

J

Equilibration
Y

( Seal the contail

ner (e.g., flask) )

A

(

Place in a constant temperature

shaker bath (e.g., 25°C)

)

Y

Agitate for a sufficient time

[to reach equilibrium (e.g., 24-48 hours)j

-

J/

Phase S¢ 'paration
\

Allow the solution to settle

eg.

\ 4
Filter the supernatant to remove
undissolved solid (e.g., using a 0.45 pm filter)
AN J
4 q R\
Ana‘ysm
Take a precise aliquot
of the clear, saturated solution
\ 4
( Determine the concentration of the solute )
- J

e.g.

eg.

Y

Concentration Ds

;ermination Methods

( Gravimetric analysis (evaporation of solvent) )

(High-Performance Liquid Chromatography (HPLC))

Y

( UV-Vis Spectroscopy (if chromophore is present) )

Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.
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Solubility Profile Visualization

The following diagram illustrates the solubility characteristics of Tris(2-hydroxyethyl)
isocyanurate in various solvents based on the available data.
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Caption: Solubility of THEIC in different solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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